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An In-depth Technical Guide to the Physical and Chemical Properties of Perchloroacetone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perchloroacetone, also known as hexachloroacetone or 1,1,1,3,3,3-hexachloropropan-2-one,
is a fully chlorinated organic compound with the chemical formula (CIsC)2CO.[1] It is a colorless
liquid that is only slightly soluble in water.[1] This document provides a comprehensive
overview of its physical and chemical properties, reactivity, and safety considerations, tailored
for a technical audience.

Physical Properties

Perchloroacetone is a dense liquid with a boiling point significantly higher than that of acetone,
a consequence of its much greater molecular mass and intermolecular forces.[1] A summary of
its key physical properties is presented in the table below.
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Property

Value

Reference

IUPAC Name

1,1,1,3,3,3-Hexachloropropan-

2-one

[1]

Other Names

Perchloroacetone,

Hexachloroacetone, HCA

[1](2]

CAS Number 116-16-5 [1][3]
Chemical Formula C3CleO [11[3]
Molar Mass 264.75 g/mol [1][3]
Appearance Colorless liquid [1]

Density 1.732 - 1.7434 g/cm?3 [11[3]
Melting Point -2 °C (271 K) [1][3]
Boiling Point 203 - 204 °C (476 - 477 K) [11[3]

Solubility in Water

Slightly soluble

[1]

Refractive Index

1511

[3]

Dipole Moment

124D

[3]

Enthalpy of Vaporization

22.3 - 23.6 kJ/mol

[4]

Enthalpy of Fusion

8.38 kJ/mol

[4]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of perchloroacetone.

The National Institute of Standards and Technology (NIST) has compiled spectral data for this

compound.[5]

o Mass Spectrometry: The mass spectrum of perchloroacetone provides information about its

molecular weight and fragmentation patterns under electron ionization.[4][5]

e Infrared (IR) Spectroscopy: The IR spectrum reveals the presence of the carbonyl group
(C=0) and the carbon-chlorine bonds.[4][5]
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Due to the absence of hydrogen atoms, *H NMR spectroscopy is not applicable. 13C NMR
would show a signal for the carbonyl carbon and a signal for the two equivalent trichloromethyl
carbons.

Chemical Properties and Reactivity

Perchloroacetone's reactivity is dominated by the electrophilic nature of its carbonyl carbon and
the presence of six chlorine atoms.

Stability and Hazardous Reactions

Perchloroacetone is stable under recommended storage conditions.[6] It is not prone to
polymerization.[6] However, exposure to high temperatures, open flames, welding arcs, or
ultraviolet light can cause it to decompose.[6][7]

Incompatible Materials

To ensure safety and stability, perchloroacetone should not be stored with or exposed to the
following:

e Strong bases[6]
e Strong oxidizing agents[6]

e Metals such as zinc powders, aluminum powders, magnesium powders, potassium, and
sodium[6][7]
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Logical Relationship of Perchloroacetone Incompatibilities
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Caption: Chemical incompatibilities of perchloroacetone.

Reactions and Uses

The primary chemical utility of perchloroacetone stems from its function as a
trichloroacetylating agent, chemically equivalent to trichloroacetyl chloride.[1] A significant
industrial application is its use as a precursor in the synthesis of hexafluoroacetone.[1] It also
has applications as a pesticide.[1]

Synthesis of Hexafluoroacetone:

The industrial production of hexafluoroacetone involves the treatment of perchloroacetone with
hydrogen fluoride.[1]

(CCl3)2CO + 6 HF - (CF3)2CO + 6 HCI[1]
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Experimental Workflow: Synthesis of Hexafluoroacetone
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Caption: Workflow for hexafluoroacetone synthesis.
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Nucleophilic Attack:

As a potent electrophile, the carbonyl carbon of perchloroacetone is susceptible to nucleophilic
attack. This is the fundamental mechanism behind its action as a trichloroacetylating agent.
The two trichloromethyl groups are highly electron-withdrawing, which greatly increases the
partial positive charge on the carbonyl carbon, making it very reactive towards nucleophiles.

Signaling Pathway: Nucleophilic Attack on Perchloroacetone
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Caption: Generalized nucleophilic attack on perchloroacetone.

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis and reactions of
perchloroacetone are typically found in specialized chemical literature and patents. The general
methodologies are described below.

Synthesis of Hexafluoroacetone from Perchloroacetone

o Objective: To replace the chlorine atoms of perchloroacetone with fluorine atoms.

o Methodology: This is a gas-phase or liquid-phase reaction where perchloroacetone is
brought into contact with hydrogen fluoride (HF), often in the presence of a catalyst. The
reaction conditions (temperature, pressure, catalyst) are optimized to maximize the yield of
hexafluoroacetone and minimize side reactions. The products, hexafluoroacetone and
hydrogen chloride, are then separated, typically by distillation.[1]

Trichloroacetylation Reactions

o Objective: To introduce a trichloroacetyl group onto a substrate molecule (e.g., an alcohol or
amine).

o Methodology: The substrate, acting as a nucleophile, is reacted with perchloroacetone, often
in the presence of a suitable solvent and potentially a non-nucleophilic base to scavenge the
trichloromethanide anion or subsequent acidic byproducts. The reaction mixture is typically
stirred at a controlled temperature for a period sufficient to ensure complete reaction. Work-
up procedures involve quenching the reaction, extracting the product, and purification,
commonly through chromatography or crystallization.

Biological Activity and Signaling Pathways

Perchloroacetone is primarily known for its use as a pesticide, indicating broad biological
toxicity rather than specific interactions with signaling pathways.[1] An extensive search of the
scientific literature does not reveal any established role for perchloroacetone in specific
mammalian or microbial signaling pathways. Its mode of action as a pesticide is likely due to its
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high reactivity as an electrophile, allowing it to indiscriminately modify essential biological
macromolecules like proteins and nucleic acids, leading to cellular dysfunction and death.

Safety and Handling

Perchloroacetone is a hazardous chemical and must be handled with appropriate safety
precautions.

e Hazards: It is suspected of causing cancer and causes skin and serious eye irritation.[6][8] It
may also cause drowsiness or dizziness and is toxic to aquatic life with long-lasting effects.

[6]18]

» Handling: Use in a well-ventilated area, and avoid breathing vapor.[6][9] Wear protective
gloves, clothing, and eye/face protection.[8] Do not handle until all safety precautions have
been read and understood.[9]

o Storage: Store in a cool, dry, well-ventilated place away from sunlight and sources of ignition.
[6] Keep containers tightly closed.[6] Do not store in aluminum or its alloys.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Hexachloroacetone - Wikipedia [en.wikipedia.org]

2. Hexachloroacetone (CAS 116-16-5) - Chemical & Physical Properties by Cheméo
[chemeo.com]

» 3. hexachloroacetone [stenutz.eu]

e 4. Hexachloroacetone [webbook.nist.gov]
o 5. Hexachloroacetone [webbook.nist.gov]
e 6. petrolkimya.com [petrolkimya.com]

e 7. aktasdis.com [aktasdis.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


http://www.petrolkimya.com/en/msds/perchloroethylene.pdf
https://www.sigmaaldrich.com/JP/en/sds/sial/371696?userType=undefined
http://www.petrolkimya.com/en/msds/perchloroethylene.pdf
https://www.sigmaaldrich.com/JP/en/sds/sial/371696?userType=undefined
http://www.petrolkimya.com/en/msds/perchloroethylene.pdf
https://store.safety-kleen.com/media/pdf/153715%20SDS%20(CleanPerc).pdf
https://www.sigmaaldrich.com/JP/en/sds/sial/371696?userType=undefined
https://store.safety-kleen.com/media/pdf/153715%20SDS%20(CleanPerc).pdf
http://www.petrolkimya.com/en/msds/perchloroethylene.pdf
http://www.petrolkimya.com/en/msds/perchloroethylene.pdf
http://www.petrolkimya.com/en/msds/perchloroethylene.pdf
https://www.benchchem.com/product/b130050?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Hexachloroacetone
https://www.chemeo.com/cid/61-790-7/Hexachloroacetone
https://www.chemeo.com/cid/61-790-7/Hexachloroacetone
https://www.stenutz.eu/chem/solv6.php?name=hexachloroacetone
https://webbook.nist.gov/cgi/cbook.cgi?ID=C116165&Mask=4
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C3Cl6O/c4-2(5%2C6)1(10)3(7%2C8)9
http://www.petrolkimya.com/en/msds/perchloroethylene.pdf
https://aktasdis.com/en/wp-content/uploads/2022/01/Perchloroethylene-109.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» 8. sigmaaldrich.com [sigmaaldrich.com]
e 9. store.safety-kleen.com [store.safety-kleen.com]

 To cite this document: BenchChem. [physical and chemical properties of perchloroacetone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130050#physical-and-chemical-properties-of-
perchloroacetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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